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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for racemic

menthol (DL-menthol). The information is compiled from peer-reviewed literature and is

intended to be a valuable resource for researchers and professionals in the fields of chemistry,

pharmaceuticals, and materials science. This document presents quantitative data in a

structured format, details the experimental methodologies used for their determination, and

includes visualizations to illustrate key processes and relationships.

Introduction to Racemic Menthol
Racemic menthol is an equimolar mixture of the (1R,2S,5R)-(-)-menthol and (1S,2R,5S)-(+)-

menthol enantiomers. It is a crystalline solid at room temperature with a characteristic minty

odor and cooling sensation.[1][2] Understanding its thermochemical properties is crucial for a

wide range of applications, including pharmaceutical formulations, food and beverage

manufacturing, and cosmetics. Racemic menthol exhibits complex polymorphic behavior,

meaning it can exist in different crystalline forms, each with unique physical properties.[3]

Quantitative Thermochemical Data
The following tables summarize the key thermochemical properties of racemic menthol. The

data has been extracted from various scientific sources and represents the most current and

reliable information available.
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Table 1: Physical and Molar Properties of Racemic Menthol

Property Value Reference

Molecular Formula C₁₀H₂₀O [2]

Molar Mass 156.27 g/mol [2]

CAS Number 89-78-1 [2]

Table 2: Phase Transition Data for Racemic Menthol Polymorphs

Polymorph Melting Point (T_fus)
Enthalpy of Fusion (Δ_fus
H)

α-form (stable) 306.95 K (33.80 °C) 18.5 ± 0.2 kJ/mol

β-form 301.25 K (28.10 °C) 16.9 ± 0.2 kJ/mol

PR1 (pseudo-racemate) 305.95 K (32.8 °C) 18.0 ± 0.6 kJ/mol

PR2 (pseudo-racemate) 293.15 K (20.0 °C) 9.3 ± 0.2 kJ/mol

Data for α and β forms from DSC measurements. Data for PR1 and PR2 from Flash DSC

measurements.[4]

Table 3: Vapor Pressure Data for Racemic Menthol

Temperature (T) Vapor Pressure (p)

274 K to 363 K

The vapor pressure can be described by the

Antoine equation. Specific data points are

available in the cited literature.

The temperature-dependent vapor pressure for DL-menthol is nearly the same as that for L-

menthol.

Table 4: Heat Capacity of Racemic Menthol
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Phase Temperature Range Heat Capacity (C_p)

Crystalline (solid) 5 K to 368 K

Varies with temperature.

Detailed data tables are

available in the cited literature.

Liquid Above melting point

Varies with temperature.

Detailed data tables are

available in the cited literature.

Experimental Protocols
The determination of the thermochemical data presented above involves several key

experimental techniques. The following sections provide detailed methodologies for these

experiments.

Differential Scanning Calorimetry (DSC)
Objective: To determine the melting points and enthalpies of fusion of the different polymorphic

forms of racemic menthol.

Methodology:

Sample Preparation: A small, precisely weighed sample of racemic menthol (typically 1-5

mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The cell is

purged with an inert gas, such as nitrogen, to provide a stable and inert atmosphere.

Thermal Program: The sample is subjected to a controlled temperature program. A typical

program involves:

An initial isothermal period to ensure thermal equilibrium.

A heating ramp at a constant rate (e.g., 10 K/min) to a temperature above the final melting

point.
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A cooling ramp at a controlled rate back to the initial temperature.

Data Acquisition: The differential heat flow between the sample and the reference is

measured as a function of temperature. Endothermic events, such as melting, appear as

peaks on the DSC thermogram.

Data Analysis: The onset temperature of the peak is taken as the melting point. The area

under the peak is integrated to determine the enthalpy of fusion, which is then normalized by

the sample mass.

Adiabatic Calorimetry
Objective: To obtain high-precision data on the heat capacity of racemic menthol over a wide

temperature range.

Methodology:

Sample Preparation: A larger, accurately weighed sample of racemic menthol is placed in a

calorimeter vessel.

Calorimeter Setup: The vessel is placed within an adiabatic shield in a high-vacuum cryostat.

The temperature of the shield is controlled to match the temperature of the sample vessel,

minimizing heat exchange with the surroundings.

Measurement Procedure:

The sample is cooled to the starting temperature (e.g., 5 K).

A precisely known amount of electrical energy is supplied to the sample through a heater,

causing a small increase in temperature.

The temperature of the sample is monitored with a high-precision thermometer until

thermal equilibrium is reached.

Data Analysis: The heat capacity (C_p) is calculated at the mean temperature of each

energy input step using the following equation: C_p = (ΔQ / ΔT) - C_cal where ΔQ is the

amount of heat added, ΔT is the resulting temperature rise, and C_cal is the heat capacity of

the empty calorimeter vessel (determined in separate calibration experiments). This process
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is repeated in small temperature increments to map the heat capacity as a function of

temperature.

Static Vapor Pressure Measurement
Objective: To determine the vapor pressure of racemic menthol as a function of temperature.

Methodology:

Apparatus: A static apparatus consisting of a sample cell connected to a pressure transducer

and a vacuum system is used. The entire apparatus is placed in a thermostatically controlled

bath to maintain a constant and uniform temperature.

Sample Preparation: A sample of racemic menthol is placed in the sample cell. The sample

is thoroughly degassed to remove any volatile impurities by repeatedly freezing the sample,

evacuating the headspace, and then thawing the sample.

Measurement Procedure:

The sample cell is brought to the desired temperature in the thermostatic bath.

The system is allowed to reach thermodynamic equilibrium, at which point the pressure of

the vapor in the headspace above the solid sample becomes constant.

The equilibrium vapor pressure is measured using the pressure transducer.

Data Collection: Measurements are repeated at various temperatures to obtain the vapor

pressure curve.

Visualizations
The following diagrams, generated using the DOT language for Graphviz, illustrate key

experimental workflows and conceptual relationships relevant to the thermochemical analysis

of racemic menthol.
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Caption: Experimental workflow for thermochemical characterization.
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Caption: DSC workflow for polymorphism investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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